Cas no 2172032-01-6 (1-(2,2-difluoroethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(2,2-difluoroethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172032-01-6
• MF: C₈H₁₁F₂N₃O₂
• MW: 219.188648462296
• CID: 5566689
• PubChem ID: 165594525
• Update Time: 2025-08-04

1-(2,2-difluoroethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1594954
• 2172032-01-6
• 1-(2,2-difluoroethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C8H11F2N3O2/c1-15-3-2-7-6(5-14)11-12-13(7)4-8(9)10/h5,8H,2-4H2,1H3
• InChI Key： QLZFIHLKEFCGBW-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(C=O)N=N1)CCOC)F

Computed Properties

• Exact Mass: 219.08193293g/mol
• Monoisotopic Mass: 219.08193293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57Ų

Additional information on 1-(2,2-difluoroethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

Recent Advances in the Study of 1-(2,2-Difluoroethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172032-01-6)

The compound 1-(2,2-difluoroethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172032-01-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, particularly due to their ability to mimic peptide bonds and participate in hydrogen bonding, which enhances their binding affinity to biological targets. The presence of difluoroethyl and methoxyethyl substituents in this compound further augments its pharmacological properties, making it a promising candidate for further investigation.

A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route for 1-(2,2-difluoroethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde, emphasizing its high yield and scalability. The researchers employed a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, followed by selective oxidation, to achieve the desired product. The synthetic protocol was optimized to minimize side reactions and improve overall efficiency, which is critical for large-scale production.

In terms of biological activity, preliminary in vitro assays have demonstrated that this compound exhibits moderate inhibitory effects against several kinase targets, including EGFR and VEGFR2. These findings suggest its potential utility in oncology, particularly in the development of targeted therapies for cancers driven by aberrant kinase signaling. Additionally, molecular docking studies have revealed that the aldehyde moiety of the compound plays a crucial role in forming covalent interactions with the active-site cysteine residues of these kinases.

Further investigations into the pharmacokinetic properties of 1-(2,2-difluoroethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde have shown favorable metabolic stability and moderate plasma protein binding, as reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024). These properties, combined with its relatively low cytotoxicity in normal cell lines, underscore its potential as a viable lead compound for further optimization.

Despite these promising results, challenges remain in the development of this compound. For instance, its solubility in aqueous media is limited, which may hinder its bioavailability. Researchers are currently exploring prodrug strategies and formulation approaches to address this issue. Moreover, in vivo efficacy studies are needed to validate its therapeutic potential in animal models of disease.

In conclusion, 1-(2,2-difluoroethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes, combined with promising biological activity, position it as a valuable scaffold for the development of novel therapeutics. Future studies should focus on optimizing its physicochemical properties and evaluating its efficacy in preclinical models to advance its translational potential.